Cas no 1788054-71-6 (1H-Imidazole-2-carboximidamide dihydrochloride)

1H-Imidazole-2-carboximidamide dihydrochloride is a chemically stable, high-purity compound primarily used in organic synthesis and pharmaceutical research. Its imidazole core and carboximidamide functional group make it a versatile intermediate for the development of heterocyclic compounds, particularly in medicinal chemistry applications. The dihydrochloride salt form enhances solubility in aqueous and polar solvents, facilitating its use in reaction schemes requiring controlled pH conditions. This reagent is valued for its consistent reactivity and compatibility with a range of synthetic protocols, including nucleophilic substitutions and cyclization reactions. Suitable for laboratory-scale applications, it is typically supplied with rigorous analytical characterization (e.g., HPLC, NMR) to ensure batch-to-batch reliability.
1H-Imidazole-2-carboximidamide dihydrochloride structure
1788054-71-6 structure
Product Name:1H-Imidazole-2-carboximidamide dihydrochloride
CAS No:1788054-71-6
MF:C4H8Cl2N4
MW:183.03911781311
MDL:MFCD26407998
CID:4614290
PubChem ID:135742021
Update Time:2025-06-27

1H-Imidazole-2-carboximidamide dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-2-carboximidamide dihydrochloride
    • 1H-Imidazole-2-carboximidamide 2HCl
    • 1H-Imidazole-2-carboximidamide, hydrochloride (1:2)
    • 1H-Imidazole-2-carboximidamide diHCl
    • imidazol-2-ylidenemethanediamine;dihydrochloride
    • Z1696869971
    • 1H-imidazole-2-carboximidamide;dihydrochloride
    • 1788054-71-6
    • 1H-Imidazole-2-carboximidamidedihydrochloride
    • PB41346
    • P15305
    • AS-52535
    • AKOS025396293
    • CS-0052547
    • MFCD26407998
    • EN300-139320
    • SY099090
    • MDL: MFCD26407998
    • Inchi: 1S/C4H6N4.2ClH/c5-3(6)4-7-1-2-8-4;;/h1-2H,(H3,5,6)(H,7,8);2*1H
    • InChI Key: GKAAZEUROXJZCD-UHFFFAOYSA-N
    • SMILES: Cl.Cl.N1C=CN=C1C(=N)N

Computed Properties

  • Exact Mass: 182.0126017 g/mol
  • Monoisotopic Mass: 182.0126017 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 100
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.6
  • Molecular Weight: 183.04

1H-Imidazole-2-carboximidamide dihydrochloride Pricemore >>

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Additional information on 1H-Imidazole-2-carboximidamide dihydrochloride

Recent Advances in the Study of 1H-Imidazole-2-carboximidamide Dihydrochloride (CAS: 1788054-71-6)

1H-Imidazole-2-carboximidamide dihydrochloride (CAS: 1788054-71-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic uses.

The compound belongs to the imidazole family, which is known for its diverse pharmacological activities. Recent research has highlighted its role as a precursor in the synthesis of small molecules targeting various diseases, including infectious diseases, cancer, and metabolic disorders. The dihydrochloride salt form enhances its solubility and stability, making it a preferred choice for experimental studies.

One of the key areas of investigation has been the compound's mechanism of action. Studies suggest that 1H-Imidazole-2-carboximidamide dihydrochloride interacts with specific biological targets, such as enzymes and receptors, modulating their activity. For instance, it has been shown to inhibit certain enzymes involved in pathogen survival, making it a potential candidate for antimicrobial drug development.

In addition to its antimicrobial properties, recent studies have explored its anticancer potential. Preliminary in vitro experiments have demonstrated that the compound can induce apoptosis in cancer cells by disrupting mitochondrial function. These findings are particularly promising for the development of new chemotherapeutic agents with fewer side effects.

Another significant aspect of the research is the compound's role in metabolic regulation. Some studies have indicated that it may influence pathways related to glucose metabolism, suggesting potential applications in the treatment of diabetes and obesity. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

The synthesis and optimization of 1H-Imidazole-2-carboximidamide dihydrochloride have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of derivatives with improved pharmacokinetic properties. These derivatives are being evaluated for their efficacy and selectivity in various disease models.

Despite the promising results, challenges remain in the development of this compound as a therapeutic agent. Issues such as bioavailability, toxicity, and drug delivery need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles.

In conclusion, 1H-Imidazole-2-carboximidamide dihydrochloride (CAS: 1788054-71-6) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications make it a valuable subject for further investigation. Continued research will be crucial to unlocking its full potential and translating laboratory findings into clinical applications.

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